2-(methylsulfanyl)-7-phenylpyrazolo[1,5-a][1,3,5]triazin-4(3H)-one

• Molecular Formula: C12H10N4OS
• Molecular Weight: 258.30 g/mol
• IUPAC Name: 2-methylsulfanyl-7-phenyl-3H-pyrazolo[1,5-a][1,3,5]triazin-4-one
• InChI: InChI=1S/C12H10N4OS/c1-18-11-13-10-7-9(8-5-3-2-4-6-8)15-16(10)12(17)14-11/h2-7H,1H3,(H,13,14,17)
• InChI Key: DBVBFDLSCGUQPH-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=CC(=NN2C(=O)N1)C3=CC=CC=C3

Description

2-(methylsulfanyl)-7-phenylpyrazolo[1,5-a][1,3,5]triazin-4(3H)-one is a useful research compound. Its molecular formula is C12H10N4OS and its molecular weight is 258.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7-Phenyl-2-thioxo-2,3-dihydropyrazolo[1,5-a][1,3,5]triazin-4(1H-one (6.4 g, 26.2 mmol) was dissolved in absolute ethanol (150 mL). To this solution was added aqueous sodium hydroxide (2.1 g, 53 mmol in 50 mL of water) and finally iodomethane (1.7 mL, 27.3 mmol) was added dropwise. The resulting solution was stirred at room temperature for 3 hours and then concentrated to a white solid. This solid was suspended in water and the mixture acidified (to pH=1) with concentrated sulfuric acid. The resulting precipitate was collected by filtration, washed with water and dried to give 2-(methylsulfanyl)-7-phenylpyrazolo[1,5-a][1,3,5]triazin-4(3H)-one (5.5 g, 81%) as a white solid. 1H-NMR (DMSO-d6): δ 7.99 (d, 2H), 7.5 (m, 3H), 6.93 (s, 1H), 2.58 (s, 3H); MS m/z 259 (M+1).